Cas no 126213-53-4 (Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-)
126213-53-4 structure
Product Name:Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-
CAS No:126213-53-4
MF:C12H18O2S
MW:226.335122585297
CID:2769167
PubChem ID:9899382
Update Time:2025-04-21
Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-n-hexyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine
- Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-
- SCHEMBL4258523
- Racemic 2-n-hexyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine
- Racemic 2-n-hexyl-2,3-dihydro-thieno[3,4-b] [1,4]dioxine
- DTXSID60432540
- 2-n-hexyl-2,3-dihydro-thieno[3,4-b] [1,4]dioxine
- GNKLXVLAGYHFRJ-UHFFFAOYSA-N
- 126213-53-4
-
- Inchi: 1S/C12H18O2S/c1-2-3-4-5-6-10-7-13-11-8-15-9-12(11)14-10/h8-10H,2-7H2,1H3
- InChI Key: GNKLXVLAGYHFRJ-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C1)OC(CO2)CCCCCC
Computed Properties
- Exact Mass: 226.10275099Da
- Monoisotopic Mass: 226.10275099Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 46.7Ų
Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
126213-53-4 (Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk